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Compound of Interest

Compound Name:
tert-Butyl (2-morpholino-2-

oxoethyl)carbamate

Cat. No.: B056099 Get Quote

Technical Guide: tert-Butyl methyl(2-
oxoethyl)carbamate
CAS Number: 123387-72-4

Abstract: This technical guide provides a comprehensive overview of tert-Butyl methyl(2-

oxoethyl)carbamate, a key intermediate in organic and medicinal chemistry. The document

details the compound's physicochemical properties, provides a thorough experimental protocol

for its synthesis, and discusses its significant applications, particularly in the development of

enzyme inhibitors. Safety and handling protocols are also outlined. This guide is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Introduction
tert-Butyl methyl(2-oxoethyl)carbamate, also known by its synonym N-Boc-

(methylamino)acetaldehyde, is a valuable bifunctional molecule utilized as a building block in

complex organic synthesis. Its structure incorporates a reactive aldehyde group and a tert-

butoxycarbonyl (Boc) protected secondary amine. This arrangement allows for selective

chemical transformations, making it a crucial component in the synthesis of various

pharmaceutical agents and research compounds.
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Notably, this compound, identified by CAS number 123387-72-4, is a key reactant in the

preparation of benzo[d]imidazole inhibitors targeting Coactivator-associated Arginine

Methyltransferase 1 (CARM1), an enzyme implicated in several human cancers.[1][2] The

ability to introduce a protected N-methylglycinal motif makes it particularly useful for

constructing specific pharmacophores.

Note on Nomenclature:The CAS number 123387-72-4 is unequivocally linked in chemical

databases to "tert-Butyl methyl(2-oxoethyl)carbamate" and its synonym "N-Boc-

(methylamino)acetaldehyde". This guide will focus on the technical data associated with this

specific molecule.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of tert-Butyl methyl(2-

oxoethyl)carbamate is provided below. This data is essential for its handling, characterization,

and use in chemical reactions.

Property Value Reference(s)

Molecular Formula C₈H₁₅NO₃ [3][4]

Molecular Weight 173.21 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Boiling Point 218.2 ± 19.0 °C (Predicted) [1][5]

Density 1.026 g/mL [1][5]

Refractive Index 1.440 [1][5]

Solubility

Slightly miscible with water.

Soluble in common organic

solvents like dichloromethane.

[1]

Storage Temperature
Inert atmosphere, Store in

freezer, under -20°C
[1][5]

Mass Spectrum (GC-MS) m/z 174 (M+1) [1]
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Experimental Protocols
Synthesis of tert-Butyl methyl(2-oxoethyl)carbamate
This protocol details the synthesis of tert-Butyl methyl(2-oxoethyl)carbamate from 2-(N-Boc-

methylamino)ethanol via oxidation with Dess-Martin periodontane.[1]

Materials:

2-(N-Boc-methylamino)ethanol

Dess-Martin periodontane (DMP)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-(N-Boc-methylamino)ethanol (1.0 eq,

e.g., 8.8 g, 50 mmol) in dichloromethane. Cool the solution to 0 °C using an ice bath.

Oxidation: While stirring, add Dess-Martin periodontane (1.04 eq, e.g., 22 g, 52 mmol) to the

solution in portions.
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Reaction Progression: Allow the reaction mixture to warm to room temperature naturally and

continue stirring for 3 hours. Monitor the reaction progress by a suitable method (e.g., TLC).

Quenching: Upon completion, add saturated aqueous sodium bicarbonate solution followed

by saturated aqueous sodium thiosulfate solution to the reaction mixture. Stir vigorously for

30 minutes to quench the excess DMP.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic phase. Wash the

organic layer with saturated sodium bicarbonate solution.

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Product: The resulting product is tert-Butyl methyl(2-oxoethyl)carbamate, which can be

obtained in quantitative yield.[1] The product can be analyzed by GC-MS to confirm its

identity (expected m/z 174 [M+1]).[1]
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Synthesis Workflow for tert-Butyl methyl(2-oxoethyl)carbamate
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Synthesis of tert-Butyl methyl(2-oxoethyl)carbamate.
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Applications in Drug Development
Intermediate in the Synthesis of CARM1 Inhibitors
A primary application of tert-Butyl methyl(2-oxoethyl)carbamate is its role as a precursor in the

synthesis of selective, small-molecule inhibitors of Coactivator-associated Arginine

Methyltransferase 1 (CARM1).[2] CARM1 is an enzyme that plays a crucial role in various

cellular processes, including transcriptional regulation, and its overexpression is linked to

several cancers, such as breast and prostate cancer.[2]

The aldehyde functionality of N-Boc-(methylamino)acetaldehyde is utilized in condensation

reactions with other intermediates to construct the core scaffold of these inhibitors. The Boc-

protecting group allows for the controlled, stepwise assembly of the final molecule, being

removed in a later synthetic step to reveal the secondary amine.

The Role of CARM1 in Cancer Signaling
CARM1 is a protein arginine methyltransferase (PRMT) that methylates both histone and non-

histone proteins, thereby regulating gene expression.[2] In many cancers, CARM1 acts as a

transcriptional coactivator for oncogenic pathways. By methylating key proteins, it can enhance

the expression of genes that promote cell proliferation, survival, and metastasis. Therefore,

inhibiting the activity of CARM1 is a promising therapeutic strategy for cancer treatment. The

development of potent and selective CARM1 inhibitors, facilitated by reagents like tert-Butyl

methyl(2-oxoethyl)carbamate, is an active area of research in oncology.[6]
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Role of CARM1 in Cancer and its Inhibition
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CARM1 signaling pathway and point of inhibition.
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Safety and Handling
tert-Butyl methyl(2-oxoethyl)carbamate should be handled by trained professionals in a well-

ventilated area, following standard laboratory safety procedures.

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and safety goggles with side-shields.

Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use

non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. For long-

term storage, it is recommended to keep it in a freezer at -20°C under an inert atmosphere.

[1][5]

First Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

In case of Skin Contact: Wash off with plenty of water.

In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If Swallowed: Rinse mouth. Get medical attention if you feel unwell.

Conclusion
tert-Butyl methyl(2-oxoethyl)carbamate (CAS 123387-72-4) is a versatile and important building

block in modern organic synthesis. Its utility is particularly highlighted in the field of medicinal

chemistry for the creation of targeted therapeutics, such as CARM1 inhibitors. This guide

provides essential technical information to support its safe and effective use in research and

development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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